N-[(1,1-dioxothian-2-yl)methyl]-2-(2-hydroxyethyl)piperidine-1-carboxamide

• IUPAC Name: N-[(1,1-dioxothian-2-yl)methyl]-2-(2-hydroxyethyl)piperidine-1-carboxamide
• InChI: InChI=1S/C14H26N2O4S/c17-9-7-12-5-1-3-8-16(12)14(18)15-11-13-6-2-4-10-21(13,19)20/h12-13,17H,1-11H2,(H,15,18)
• InChI Key: UGXQWWORSGEAPJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)CCO)C(=O)NCC2CCCCS2(=O)=O
• Molecular Formula: C14H26N2O4S
• Molecular Weight: 318.43 g/mol

Description

N-[(1,1-dioxothian-2-yl)methyl]-2-(2-hydroxyethyl)piperidine-1-carboxamide is a complex organic compound that has garnered interest due to its unique chemical structure and potential applications in various fields. This compound features a piperidine ring, a hydroxyethyl group, and a dioxothianyl moiety, making it a versatile molecule for scientific research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(1,1-dioxothian-2-yl)methyl]-2-(2-hydroxyethyl)piperidine-1-carboxamide typically involves multiple steps, starting with the preparation of the piperidine ring. One common method involves the reaction of 2-(2-hydroxyethyl)piperidine with a suitable dioxothianyl precursor under controlled conditions. The reaction is often carried out in the presence of a base, such as sodium hydroxide, and a solvent like ethanol to facilitate the formation of the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve more scalable and efficient methods. Continuous flow reactors and automated synthesis platforms can be employed to ensure consistent quality and yield. The use of advanced purification techniques, such as chromatography and crystallization, is essential to obtain a high-purity product suitable for various applications.

Chemical Reactions Analysis

Types of Reactions

N-[(1,1-dioxothian-2-yl)methyl]-2-(2-hydroxyethyl)piperidine-1-carboxamide undergoes several types of chemical reactions, including:

Oxidation: The hydroxyethyl group can be oxidized to form a carbonyl compound.

Reduction: The dioxothianyl moiety can be reduced under specific conditions to yield a thianyl derivative.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Nucleophiles like amines and thiols can be employed in substitution reactions, typically in the presence of a catalyst or under basic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the hydroxyethyl group yields a ketone, while reduction of the dioxothianyl moiety produces a thianyl derivative. Substitution reactions can introduce a wide range of functional groups, leading to diverse derivatives with varying properties.

Scientific Research Applications

N-[(1,1-dioxothian-2-yl)methyl]-2-(2-hydroxyethyl)piperidine-1-carboxamide has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is used in studies involving enzyme inhibition and receptor binding due to its unique structure.

Industry: The compound is utilized in the production of specialty chemicals and materials, including polymers and coatings.

Mechanism of Action

The mechanism of action of N-[(1,1-dioxothian-2-yl)methyl]-2-(2-hydroxyethyl)piperidine-1-carboxamide involves its interaction with specific molecular targets. The piperidine ring and hydroxyethyl group are key functional groups that enable the compound to bind to enzymes and receptors, modulating their activity. The dioxothianyl moiety may also play a role in stabilizing the compound’s interaction with its targets, enhancing its efficacy.

Comparison with Similar Compounds

Similar Compounds

N-[(1,1-dioxothian-2-yl)methyl]-2-(2-hydroxyethyl)piperidine-1-carboxamide: shares similarities with other piperidine derivatives, such as:

Uniqueness

What sets N-[(1,1-dioxothian-2-yl)methyl]-2-(2-hydroxyethyl)piperidine-1-carboxamide apart is its unique combination of functional groups, which confer distinct chemical reactivity and biological activity. This makes it a valuable compound for research and industrial applications, offering opportunities for the development of novel materials and therapeutic agents.